Cas no 921198-25-6 (Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-)

• Product Name: Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-
• CAS No: 921198-25-6
• MF: C₂₄H₂₀BNO₂
• MW: 365.232106208801
• CID: 745539
• PubChem ID: 71422436
• Update Time: 2025-04-19

Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-[[(2-pyrenylmethyl)amino]methyl]phenyl]-
• [2-[(pyren-2-ylmethylamino)methyl]phenyl]boronic acid
• SB83618
• (2-(((Pyren-2-ylmethyl)amino)methyl)phenyl)boronic acid
• starbld0019302
• [2-({[(PYREN-2-YL)METHYL]AMINO}METHYL)PHENYL]BORONIC ACID
• 921198-25-6
• DTXSID90841464

• Inchi： 1S/C24H20BNO2/c27-25(28)22-7-2-1-4-21(22)15-26-14-16-12-19-10-8-17-5-3-6-18-9-11-20(13-16)24(19)23(17)18/h1-13,26-28H,14-15H2
• InChI Key： YCGMXZCTYLTMSZ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1CNCC1=CC2=CC=C3C=CC=C4C=CC(=C1)C2=C34)O

Computed Properties

• Exact Mass: 365.1587090g/mol
• Monoisotopic Mass: 365.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų